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Compound of Interest

Compound Name: Pdpob

Cat. No.: B12411313 Get Quote

Despite a comprehensive search for "Pdpob" in the context of protein labeling, no specific

reagent, established protocol, or application notes for its use in this biochemical technique

have been identified in the available scientific literature and product listings.

The compound identified as PDPOB is a phenyl carboxylic acid derivative with the molecular

formula C15H20O5. Current research primarily describes PDPOB's potential neuroprotective

effects, suggesting it may offer protection against ischemic neuronal damage by mitigating

mitochondrial dysfunction, oxidative stress, and apoptosis. Commercial suppliers list PDPOB
for research purposes, consistent with its documented role in neuroscience research.

However, there is no indication from the search results that PDPOB is designed for, or has

been adapted for, protein labeling applications. The chemical structure of PDPOB does not

inherently contain commonly used reactive groups for bioconjugation, such as N-

hydroxysuccinimide (NHS) esters, maleimides, or alkynes/azides for click chemistry. While it is

theoretically possible to chemically modify PDPOB to include such functionalities, no evidence

of this application or methodology was found.

Researchers, scientists, and drug development professionals seeking to label proteins are

advised to consider established and well-documented methods. These include, but are not

limited to:

Amine-reactive labeling: Targeting lysine residues and N-termini using NHS esters or

isothiocyanates.
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Thiol-reactive labeling: Targeting cysteine residues with maleimides or haloacetyls.

Bio-orthogonal chemistry: Employing "click" reactions (e.g., copper-catalyzed or strain-

promoted alkyne-azide cycloaddition) or Staudinger ligations.

Photoaffinity labeling: Using photoreactive groups like aryl azides, diazirines, or

benzophenones to form covalent bonds upon light activation.

Enzymatic labeling: Utilizing enzymes like sortase, transglutaminase, or biotin ligase for site-

specific modification.

Self-labeling protein tags: Fusing a protein of interest with a tag (e.g., SNAP-tag, HALO-tag)

that covalently reacts with a specific substrate.

Given the lack of information on "Pdpob for protein labeling," it is concluded that this is not a

recognized application for this compound at this time. Professionals in the field should refer to

established protein labeling techniques and reagents for their experimental needs.

To cite this document: BenchChem. [No Established Application of PDPOB for Protein
Labeling Found]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12411313#pdpob-for-specific-application-e-g-protein-
labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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